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Introduction

The emergence of multidrug-resistant (MDR) Gram-negative bacteria poses a significant threat
to global health. One of the primary mechanisms of resistance is the overexpression of efflux
pumps, which actively expel antibiotics from the bacterial cell, reducing their intracellular
concentration and efficacy. The AcrAB-TolC efflux pump is a major contributor to MDR in
Enterobacterales such as Escherichia coli and Klebsiella pneumoniae.

BDM88855 is a novel pyridylpiperazine-based allosteric inhibitor of the AcrAB-TolC efflux
pump.[1][2][3] It acts by binding to a unique site on the transmembrane domain of the AcrB
protein, a key component of the pump.[4][5][6] This binding event inhibits the functional
catalytic cycle of the pump, leading to increased intracellular accumulation of antibiotics and
potentiation of their activity.[1][4] These application notes provide detailed protocols for
guantifying the antibiotic potentiating effects of BDM88855.
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The following tables summarize the quantitative data on the potentiation of various antibiotics

by BDM88855 in E. coli.

Table 1: In Vitro Antibiotic Potentiation by BDM88855 in E. coli

Fold Potentiation with BDM88855.HCI

Antibiotic
(100 pMm)

Oxacillin >30-fold
Linezolid >30-fold
Novobiocin 8-fold
Fusidic Acid 8-fold
Chloramphenicol 8-fold
Pyridomycin 4-fold
Tetracycline 4-fold
Erythromycin 2-fold
Ciprofloxacin 2-fold

Data compiled from studies on wild-type E. coli.[2]

Signaling Pathways and Mechanisms

BDM88855 functions by directly inhibiting the AcrAB-TolC efflux pump, a tripartite system in

Gram-negative bacteria responsible for extruding a broad range of substrates, including many

classes of antibiotics.
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Prepare bacterial inoculum, Prepare bacterial inoculum and
BDM88855, and antibiotic solutions test conditions in culture tubes

Cregte 2D serial dilutions Incubate at 37°C with shaking
in a 96-well plate

Inoculate wells with Withdraw aliquots at
bacterial suspension specified time points

: '

Incubate at 37°C for 18-24 hours Perform serial dllutlon§ and
plate for CFU counting

: '

Determine MICs visually Incubate plates and
or with a plate reader count colonies
Calculate FICI to Plot log10 CFU/mL vs. time
guantify synergy to determine killing kinetics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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